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Compound of Interest

Compound Name: Tetrabutylammonium cyanate

Cat. No.: B1599153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tetrabutylammonium cyanate, a

versatile quaternary ammonium salt. The information presented herein is intended to support

research and development activities by providing detailed chemical data, experimental

protocols, and insights into its primary applications.

Core Chemical and Physical Properties
Tetrabutylammonium cyanate is a white to off-white crystalline solid. As a quaternary

ammonium salt, it exhibits solubility in a range of organic solvents, a property that underpins its

utility as a phase-transfer catalyst.
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Property Value Reference

CAS Number 39139-87-2

Molecular Formula C₁₇H₃₆N₂O [1]

Molecular Weight 284.48 g/mol [1]

Appearance
Colorless or almost white

powder
[1]

Melting Point 86-88 °C

Storage Conditions 2-8 °C, desiccate [1]

Spectroscopic Data
Detailed experimental spectroscopic data for Tetrabutylammonium cyanate is not readily

available in the public domain. The prevalence of data for the highly toxic Tetrabutylammonium

cyanide often leads to confusion. Researchers should exercise extreme caution and verify the

identity of their materials using appropriate analytical techniques.

Spectroscopy Data

¹H NMR

Data not available. Expected signals would

correspond to the tetrabutylammonium cation:

triplets and multiplets for the butyl chain protons.

¹³C NMR

Data not available. Expected signals would

correspond to the four distinct carbons of the

butyl chains and a signal for the cyanate carbon.

IR

Data not available. A strong, characteristic

absorption band for the cyanate (-OCN)

stretching vibration is expected in the region of

2140-2200 cm⁻¹. Other bands would

correspond to the C-H and C-N vibrations of the

tetrabutylammonium cation.
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Experimental Protocols
Synthesis of Tetrabutylammonium Cyanate via Ion
Exchange
This protocol describes the synthesis of Tetrabutylammonium cyanate from

Tetrabutylammonium bromide using a strongly basic ion-exchange resin.

Materials:

Tetrabutylammonium bromide

Potassium cyanate

Strongly basic anion exchange resin (e.g., Amberlite IRA-400)

Methanol

Deionized water

Procedure:

Resin Preparation:

Pack the anion exchange resin into a chromatography column.

Prepare a 50% aqueous methanol solution of potassium cyanate.

Pass the potassium cyanate solution through the resin column to exchange the resident

anions for cyanate ions.

Wash the column thoroughly with anhydrous methanol to remove excess potassium

cyanate and water.

Ion Exchange:

Dissolve Tetrabutylammonium bromide in anhydrous methanol.
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Pass the Tetrabutylammonium bromide solution through the prepared cyanate-form resin

column.

Collect the eluent, which now contains Tetrabutylammonium cyanate.

Isolation and Purification:

Concentrate the collected eluent under reduced pressure using a rotary evaporator to

obtain the crude solid product.

Purify the crude Tetrabutylammonium cyanate by recrystallization. A suitable solvent

system should be determined empirically, but a mixed solvent system of a good solvent

(e.g., a short-chain alcohol or acetonitrile) and a poor solvent (e.g., diethyl ether or a

hydrocarbon) is a common starting point.

Resin Preparation
Ion Exchange

Isolation & Purification

Anion Exchange Resin Potassium Cyanate Solution
(50% aq. Methanol)

Cyanate-Form Resin
Elute Wash with

Anhydrous Methanol
Wash Tetrabutylammonium Bromide
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Tetrabutylammonium Cyanate

Elute through
Cyanate-Form Resin Rotary Evaporation Crude Solid Recrystallization Pure Tetrabutylammonium

Cyanate
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Diagram 1: Synthesis Workflow for Tetrabutylammonium Cyanate.

Application in the Catalytic Trimerization of Isocyanates
Tetrabutylammonium cyanate is anticipated to function as an effective catalyst for the

cyclotrimerization of isocyanates to form thermally stable isocyanurate rings. This reaction is

crucial in the production of polyurethane foams and coatings. The mechanism is analogous to

that of other tetrabutylammonium salts, such as the acetate or fluoride.

General Experimental Procedure (Representative):

Reaction Setup:
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In a flame-dried, inert atmosphere (e.g., nitrogen or argon) reaction vessel equipped with a

magnetic stirrer, add the isocyanate substrate.

If a solvent is used, add it to the reaction vessel. The reaction can also be performed neat.

Catalyst Addition:

Add a catalytic amount of Tetrabutylammonium cyanate (typically 0.1-5 mol%) to the

stirred isocyanate.

Reaction Monitoring:

Monitor the progress of the reaction by techniques such as FT-IR spectroscopy

(disappearance of the isocyanate peak around 2250-2275 cm⁻¹) or thin-layer

chromatography (TLC).

Work-up and Purification:

Upon completion, if the product precipitates, it can be isolated by filtration.

Alternatively, the reaction mixture can be purified by column chromatography or

recrystallization to yield the pure isocyanurate product.
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Diagram 2: Proposed Catalytic Cycle for Isocyanate Trimerization.
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Signaling Pathways
A thorough review of the scientific literature did not yield any information regarding the

involvement of Tetrabutylammonium cyanate in specific biological signaling pathways. The

biological activity of quaternary ammonium compounds is generally attributed to their ability to

disrupt cell membranes, but specific interactions with signaling cascades have not been

documented for the cyanate salt.

Safety Information
Tetrabutylammonium cyanate should be handled with care in a well-ventilated laboratory

environment. Appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn. It is important to distinguish this compound from the

highly toxic Tetrabutylammonium cyanide. Always consult the Safety Data Sheet (SDS) before

use.

Disclaimer
This document is intended for informational purposes only and should not be considered a

substitute for professional scientific guidance. All experiments should be conducted with

appropriate safety precautions and in accordance with institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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